5-(hydroxymethyl)-N-(4-methylbenzyl)-2-phenyl-2H-1,2,3-triazole-4-carboxamide
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Description
5-(HYDROXYMETHYL)-N-[(4-METHYLPHENYL)METHYL]-2-PHENYL-2H-1,2,3-TRIAZOLE-4-CARBOXAMIDE is a complex organic compound that belongs to the class of triazole derivatives Triazoles are known for their diverse biological activities and are widely used in medicinal chemistry
Properties
Molecular Formula |
C18H18N4O2 |
|---|---|
Molecular Weight |
322.4 g/mol |
IUPAC Name |
5-(hydroxymethyl)-N-[(4-methylphenyl)methyl]-2-phenyltriazole-4-carboxamide |
InChI |
InChI=1S/C18H18N4O2/c1-13-7-9-14(10-8-13)11-19-18(24)17-16(12-23)20-22(21-17)15-5-3-2-4-6-15/h2-10,23H,11-12H2,1H3,(H,19,24) |
InChI Key |
DVHJCDHEGSTQHP-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC=C(C=C1)CNC(=O)C2=NN(N=C2CO)C3=CC=CC=C3 |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 5-(HYDROXYMETHYL)-N-[(4-METHYLPHENYL)METHYL]-2-PHENYL-2H-1,2,3-TRIAZOLE-4-CARBOXAMIDE typically involves multi-step organic reactions. One common method involves the reaction of 4-methylbenzylamine with phenyl isocyanate to form an intermediate, which is then reacted with 5-(hydroxymethyl)-1,2,3-triazole-4-carboxylic acid under specific conditions to yield the final product .
Industrial Production Methods
Industrial production of this compound may involve optimized reaction conditions to ensure high yield and purity. This includes the use of catalysts, controlled temperature, and pressure conditions, as well as purification techniques such as recrystallization and chromatography .
Chemical Reactions Analysis
Types of Reactions
5-(HYDROXYMETHYL)-N-[(4-METHYLPHENYL)METHYL]-2-PHENYL-2H-1,2,3-TRIAZOLE-4-CARBOXAMIDE undergoes various chemical reactions, including:
Oxidation: The hydroxymethyl group can be oxidized to form a carboxylic acid derivative.
Reduction: The compound can be reduced to form corresponding amines or alcohols.
Substitution: The triazole ring can undergo nucleophilic substitution reactions.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles like sodium azide. Reaction conditions often involve specific solvents, temperatures, and pH levels to achieve the desired transformations .
Major Products
Major products formed from these reactions include carboxylic acid derivatives, amines, and substituted triazoles, depending on the specific reaction conditions and reagents used .
Scientific Research Applications
5-(HYDROXYMETHYL)-N-[(4-METHYLPHENYL)METHYL]-2-PHENYL-2H-1,2,3-TRIAZOLE-4-CARBOXAMIDE has several scientific research applications:
Chemistry: Used as a building block in the synthesis of more complex molecules.
Biology: Investigated for its potential as an enzyme inhibitor or receptor modulator.
Medicine: Explored for its potential therapeutic effects, including anti-inflammatory and anticancer properties.
Industry: Utilized in the development of new materials and chemical processes.
Mechanism of Action
The mechanism of action of 5-(HYDROXYMETHYL)-N-[(4-METHYLPHENYL)METHYL]-2-PHENYL-2H-1,2,3-TRIAZOLE-4-CARBOXAMIDE involves its interaction with specific molecular targets. It may inhibit certain enzymes or modulate receptor activity, leading to its observed biological effects. The exact pathways and molecular targets are still under investigation .
Comparison with Similar Compounds
Similar Compounds
4-Methyl-5-hydroxymethylimidazole hydrochloride: Another triazole derivative with similar structural features.
5-Hydroxymethyl-2-vinylfuran:
Uniqueness
5-(HYDROXYMETHYL)-N-[(4-METHYLPHENYL)METHYL]-2-PHENYL-2H-1,2,3-TRIAZOLE-4-CARBOXAMIDE is unique due to its specific combination of functional groups, which confer distinct chemical reactivity and biological activity. Its triazole ring and hydroxymethyl group make it a versatile compound for various applications .
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